Cas no 202058-35-3 (Cycloheptanol,2,2-diethoxy-)

• Product Name: Cycloheptanol,2,2-diethoxy-
• CAS No: 202058-35-3
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 241003
• Update Time: 2024-01-26

Cycloheptanol,2,2-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol,2,2-diethoxy-
• Cycloheptanol, 2,2-diethoxy- (9CI)
• Cycloheptanol, 2,2-diethoxy-

• Inchi： 1S/C11H22O3/c1-3-13-11(14-4-2)9-7-5-6-8-10(11)12/h10,12H,3-9H2,1-2H3
• InChI Key： QXDQKHPEBWHLIP-UHFFFAOYSA-N
• SMILES： C1(O)CCCCCC1(OCC)OCC

Computed Properties

• Exact Mass: 202.15696
• Monoisotopic Mass: 202.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: White to cream fine crystalline powder
• PSA: 38.69